amberlite irc76 hydrogen form
Description
Evolution and Significance of Weak Acid Cation Exchangers in Chemical Separations and Transformations
The field of ion exchange chromatography has undergone significant evolution since its early observations in the mid-19th century. chromtech.com A pivotal moment in this progression was the development of synthetic ion exchange resins during the Manhattan Project in the 1940s, driven by the necessity to separate radioactive isotopes. chromtech.comchromtech.com This era marked a shift from naturally occurring ion exchangers to tailored synthetic polymers with enhanced selectivity and capacity. chromtech.com Within this landscape, weak acid cation (WAC) exchange resins have carved out a crucial niche. These resins, characterized by carboxylic acid functional groups, offer distinct advantages in specific applications. amerigoscientific.com Their development, particularly those based on acrylic and methacrylic acid copolymers, expanded the toolkit for chemists and biochemists, enabling separations and transformations that were previously challenging. amerigoscientific.comwits.ac.za The significance of WAC exchangers lies in their high affinity for divalent cations and their ease of regeneration, making them highly efficient for processes like dealkalization and the removal of hardness ions associated with alkalinity. amerigoscientific.com
Contextualization of Amberlite IRC76 Hydrogen Form within Ion Exchange Resin Taxonomy
Ion exchange resins are broadly classified into cation and anion exchangers, which are further subdivided into strong and weak forms based on the nature of their functional groups. mdpi.com Amberlite IRC76 falls under the category of a weak acid cation exchange resin. sdfine.com Its functionality is derived from carboxylic acid groups (-COOH) attached to a macroporous poly(meth)acrylic acid matrix. amerigoscientific.comalibaba.com This macroporous structure provides a large surface area and allows for the exchange of ions within its porous network. alibaba.com In its hydrogen (H+) form, the resin exchanges protons for other cations in the surrounding solution. amerigoscientific.com This places it in contrast to strong acid cation exchangers, which typically possess sulfonic acid groups and operate over a wider pH range. made-in-china.com The "Amberlite" designation signifies it as a product of The Dow Chemical Company, a key player in the historical development of ion exchange resins. chromtech.comalibaba.com
Academic Research Trajectories and Interdisciplinary Relevance of this compound
Amberlite IRC76 has demonstrated considerable versatility, finding applications across various scientific disciplines. Its use is documented in environmental science for the removal of contaminants, in biotechnology for the purification of biomolecules, and in chemistry as a catalyst. alibaba.comunit.no In environmental research, it has been investigated for its potential in removing bicarbonate hardness from water and in the context of purifying biodiesel by removing catalyst residues. mdpi.comalley-science.ru The pharmaceutical and biotechnology sectors utilize resins like Amberlite IRC76 for the purification of high-value products such as antibiotics and amino acids. alibaba.com Furthermore, its acidic nature has been harnessed in organic synthesis, where it can act as a solid acid catalyst, for instance, in the synthesis of polysiloxanes and in cyclization reactions. nih.govuni-saarland.demdpi.com This interdisciplinary relevance underscores the importance of this specific resin in academic and industrial research.
Physicochemical Properties of this compound
The performance of Amberlite IRC76 in various applications is intrinsically linked to its physicochemical properties. A summary of these key characteristics is provided in the table below.
| Property | Value/Description |
| Polymer Matrix | Macroporous Acrylic Acid |
| Functional Group | Carboxylic Acid (-COOH) |
| Physical Form | Insoluble beads |
| Ionic Form (as shipped) | Hydrogen (H+) |
| Total Exchange Capacity | ≥ 4.0 mmol/mL |
| Moisture Holding Capacity | 45-52% |
| Particle Size Range | 0.315-1.25 mm (≥90%) |
| Effective Grain Size | 0.4-0.6 mm |
| Bulk Density | 0.72-0.80 g/mL |
| True Density | 1.14-1.20 g/mL |
The data in this table is compiled from multiple sources for illustrative purposes and may vary between specific product batches. made-in-china.comchemsrc.com
Synthesis and Functionalization
The synthesis of weak acid cation exchange resins like Amberlite IRC76 typically involves the copolymerization of acrylic or methacrylic acid with a cross-linking agent such as divinylbenzene (B73037) (DVB). amerigoscientific.com This process results in a three-dimensional polymer network. The macroporous structure is achieved by carrying out the polymerization in the presence of a porogen, which is a solvent for the monomers but not for the resulting polymer. googleapis.com This creates pores within the resin beads as the polymer forms around the solvent. The functional carboxylic acid groups are inherent to the acrylic or methacrylic acid monomers used in the polymerization process. amerigoscientific.com
Mechanism of Ion Exchange
The primary mechanism of ion exchange for Amberlite IRC76 in the hydrogen form is a reversible reaction where cations in a solution are exchanged for the hydrogen ions (protons) of the carboxylic acid functional groups on the resin. The equilibrium of this exchange is highly dependent on the pH of the solution. The carboxylic acid groups have a pKa value similar to acetic acid, meaning they are predominantly in the protonated (-COOH) form at low pH and in the dissociated (-COO⁻) form at higher pH. amerigoscientific.com Consequently, the ion exchange capacity of the resin decreases significantly as the pH of the solution becomes more acidic. amerigoscientific.com The exchange process is also influenced by the affinity of the resin for different cations, with a particularly high affinity for divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺). amerigoscientific.com
Applications in Academic Research
Purification of Biomolecules
Weak acid cation exchange resins are utilized in the purification of various biomolecules. alibaba.com Research has demonstrated the application of Amberlite IRC76 in the purification of amino acids. For instance, it has been used in a process for purifying glycine (B1666218) from a solution containing impurities like iminodiacetic acid. google.com The ability of the resin to exchange sodium ions for protons is a key aspect of this purification method. google.com Pharmaceutical applications also include the purification of antibiotics, where the resin aids in removing impurities from fermentation broths. alibaba.com
Catalysis in Organic Synthesis
The acidic nature of Amberlite IRC76 in its hydrogen form allows it to function as a solid, recoverable catalyst in various organic reactions. It has been employed as a Brønsted acid catalyst. For example, it has been used to facilitate cyclization reactions in the synthesis of chemical libraries, where it also acts as an amine scavenger. nih.gov In the field of polymer chemistry, Amberlite IRC76 has been used as an acidic catalyst for the sol-gel condensation synthesis of polysiloxanes. uni-saarland.demdpi.com
Environmental Remediation
In the realm of environmental science, Amberlite IRC76 has been investigated for its role in water treatment and pollution control. It is recommended for the removal of bicarbonate hardness from water. alley-science.ru Another significant application is in the purification of biodiesel. mdpi.com After the transesterification process, which often uses catalysts like calcium oxide (CaO), the catalyst can leach into the biodiesel product. researchgate.net Amberlite IRC76 is one of the cation-exchange resins that has been successfully employed to remove this leached CaO, thereby purifying the biodiesel to meet quality standards. mdpi.comresearchgate.netresearchgate.net
Properties
CAS No. |
153550-33-5 |
|---|---|
Molecular Formula |
C10H16N2O |
Origin of Product |
United States |
Structural and Functional Characterization Methodologies for Amberlite Irc76 Hydrogen Form in Research
Advanced Spectroscopic and Microscopic Techniques for Resin Matrix and Functional Group Analysis
A suite of sophisticated analytical techniques is utilized to probe the intricate details of the Amberlite IRC76 resin. These methods provide invaluable insights into its chemical composition and physical structure, which are fundamental to its ion-exchange capabilities.
Fourier Transform Infrared (FTIR) Spectroscopy for Carboxylic Acid Functionality Studies
Fourier Transform Infrared (FTIR) spectroscopy is a cornerstone technique for identifying and quantifying the functional groups within a material. In the context of Amberlite IRC76, which is a weak acid cation exchange resin, FTIR is instrumental in studying its carboxylic acid functionality. The presence of carboxylic acid groups is critical as they are the sites of ion exchange.
The FTIR spectrum of a carboxylic acid-containing polymer like Amberlite IRC76 exhibits several characteristic absorption bands. A broad absorption band is typically observed in the region of 2500 to 3500 cm⁻¹, which is indicative of the O-H stretching vibration within the hydrogen-bonded carboxylic acid dimers. spectroscopyonline.com The carbonyl (C=O) stretching vibration of the carboxylic acid group gives rise to a strong, sharp peak, typically found between 1700 and 1730 cm⁻¹ for saturated acids. spectroscopyonline.com The position of this peak can be influenced by factors such as conjugation. spectroscopyonline.com For aromatic carboxylic acids, this peak is observed in the 1680 to 1710 cm⁻¹ range. spectroscopyonline.com
Furthermore, the C-O stretching vibration, usually coupled with O-H in-plane bending, appears in the 1210 to 1320 cm⁻¹ region. spectroscopyonline.com Another diagnostically useful, albeit broad, peak is the out-of-plane O-H wag, which is found between 900 and 960 cm⁻¹. spectroscopyonline.com By analyzing the intensity and position of these peaks, researchers can gain quantitative information about the concentration of carboxylic acid groups within the resin matrix. nih.gov
Table 1: Characteristic FTIR Absorption Bands for Carboxylic Acid Groups
| Vibrational Mode | Typical Wavenumber Range (cm⁻¹) | Description |
| O-H Stretch | 2500 - 3500 | Broad band due to hydrogen bonding |
| C=O Stretch | 1700 - 1730 | Strong, sharp peak |
| C-O Stretch | 1210 - 1320 | Medium intensity peak |
| O-H Wag | 900 - 960 | Broad, out-of-plane bending |
Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) for Macroporous Structure Elucidation
The physical morphology and porous nature of Amberlite IRC76 are critical to its performance, influencing factors such as diffusion rates and exchange kinetics. Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are powerful imaging techniques that provide direct visualization of the resin's macroporous structure.
TEM, on the other hand, offers insights into the internal structure of the resin. By passing a beam of electrons through an ultra-thin section of the material, TEM can reveal the internal pore network, including the size, shape, and interconnectivity of the macropores within the polymer matrix. This level of detail is essential for understanding the pathways available for ion transport within the resin.
Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy for Polyacrylic Matrix Insights
Solid-State Nuclear Magnetic Resonance (NMR) spectroscopy is a non-destructive technique that provides detailed information about the chemical environment of specific nuclei, such as ¹³C, within the polymer matrix of Amberlite IRC76. This is particularly useful for characterizing the polyacrylic backbone of the resin.
High-resolution solid-state ¹³C NMR techniques, such as Cross-Polarization Magic Angle Spinning (CP/MAS), can distinguish between different carbon environments within the polymer structure. columbia.eduacs.org For a polyacrylic acid-based resin, distinct signals can be observed for the carboxylic acid carbonyl carbon, the methine carbon of the polymer backbone, and the methylene (B1212753) carbons. researchgate.net The chemical shifts of these signals can provide information about the local conformation and intermolecular interactions, such as hydrogen bonding, within the resin matrix. columbia.eduresearchgate.net Solid-state NMR is a powerful tool for investigating the effects of factors like hydration and ion binding on the polymer structure at a molecular level. researchgate.netnih.gov
Pore Structure and Surface Area Characterization in Research Applications
The efficiency of an ion exchange resin is heavily dependent on its porous structure, which dictates the accessible surface area for ion exchange and the kinetics of the process. A comprehensive understanding of the pore structure is therefore essential.
Nitrogen Adsorption-Desorption Isotherms for Textural Properties
Nitrogen adsorption-desorption analysis at 77 K is a standard method for determining the textural properties of porous materials, including the specific surface area, pore volume, and pore size distribution. ekb.eg The shape of the resulting isotherm provides qualitative information about the pore structure. According to the IUPAC classification, different isotherm types are characteristic of microporous, mesoporous, or macroporous materials. ekb.eg
For a macroporous resin like Amberlite IRC76, a Type II or Type IV isotherm is often observed, which is characteristic of non-porous or mesoporous solids, respectively, and indicates multilayer adsorption. researchgate.net The Brunauer-Emmett-Teller (BET) method is commonly applied to the adsorption data to calculate the specific surface area. Furthermore, analysis of the desorption branch of the isotherm using the Barrett-Joyner-Halenda (BJH) model can provide the pore size distribution and total pore volume. ekb.eg
Table 2: Information Derived from Nitrogen Adsorption-Desorption Analysis
| Parameter | Method of Calculation | Significance |
| Specific Surface Area | BET (Brunauer-Emmett-Teller) | Total surface area available for interaction |
| Pore Volume | BJH (Barrett-Joyner-Halenda) | Total volume of the pores |
| Pore Size Distribution | BJH (Barrett-Joyner-Halenda) | Distribution of pore sizes within the material |
Mercury Intrusion Porosimetry for Macropore Volume and Distribution
While nitrogen adsorption is excellent for characterizing mesopores, mercury intrusion porosimetry is a complementary technique that is particularly well-suited for the analysis of macropores. jordilabs.comlucideon.comparticletechlabs.com This method is based on the principle that a non-wetting liquid, in this case, mercury, will only penetrate pores under the application of external pressure. The pressure required to force mercury into a pore is inversely proportional to the pore's diameter. jordilabs.com
By incrementally increasing the pressure and measuring the volume of mercury that intrudes into the sample, a detailed macropore size distribution can be obtained. particletechlabs.com This technique can provide valuable data on the total macropore volume, bulk density, and apparent density of the resin. jordilabs.comlucideon.com The information gathered from mercury intrusion porosimetry is crucial for understanding the flow characteristics and mass transfer properties of the resin in packed bed applications. The technique is capable of measuring a wide range of pore sizes, from several hundred micrometers down to the nanometer scale. jordilabs.comparticletechlabs.com
Thermal Stability Investigations and Degradation Pathways in High-Temperature Research Environments
The thermal integrity of Amberlite IRC76 in its hydrogen form is a critical parameter in research settings where elevated temperatures are employed. The degradation of this polyacrylic resin is a multi-stage process, primarily influenced by the inherent chemical structure of its matrix and functional groups.
Initial thermal stress leads to the loss of moisture bound within the porous structure of the resin. As the temperature increases, the primary degradation pathway involves the dehydration of adjacent carboxylic acid functional groups. This process results in the formation of anhydride (B1165640) linkages within the polymer matrix. Subsequent heating leads to decarboxylation, where the carboxylic groups decompose, releasing carbon dioxide. The final stage of degradation at higher temperatures involves the breakdown of the polyacrylic backbone of the resin itself.
Thermogravimetric Analysis (TGA) of Thermal Performance
The TGA curve would typically exhibit distinct regions of mass loss corresponding to the degradation steps mentioned previously. The initial weight loss, occurring at temperatures up to around 120°C, is attributable to the evaporation of absorbed water. A more significant weight loss is expected to begin at temperatures exceeding 200°C, corresponding to the onset of decarboxylation of the carboxylic acid groups. The degradation of the polymer backbone would be observed at even higher temperatures.
Representative TGA Data for a Macroporous Poly(acrylic acid) Cation Exchange Resin
| Temperature Range (°C) | Weight Loss (%) | Associated Degradation Step |
| 25 - 150 | 5 - 10 | Moisture Evaporation |
| 150 - 300 | 20 - 30 | Onset of Decarboxylation |
| 300 - 450 | 40 - 50 | Major Decarboxylation and Initial Polymer Backbone Degradation |
| > 450 | > 50 | Complete Polymer Backbone Decomposition |
This table presents expected data based on the analysis of similar acrylic-based resins and serves as a representative illustration.
Differential Scanning Calorimetry (DSC) for Phase Transition Studies
Differential Scanning Calorimetry is a powerful analytical tool for investigating the thermal transitions of a material as it is heated or cooled. For a polymeric material like Amberlite IRC76, DSC can reveal important information about its glass transition temperature (Tg), which signifies the transition from a rigid, glassy state to a more flexible, rubbery state.
As with TGA, specific DSC data for Amberlite IRC76 hydrogen form is scarce. However, based on the known properties of polyacrylic acid-based polymers, a glass transition is expected. The Tg is a critical parameter as it influences the mechanical properties and dimensional stability of the resin at elevated temperatures. Beyond the glass transition, endothermic or exothermic peaks in the DSC thermogram would indicate further thermal events such as decomposition. The decarboxylation process and subsequent polymer degradation are typically observed as broad exothermic events in the DSC curve.
Expected DSC Findings for this compound
| Thermal Event | Approximate Temperature Range (°C) | Description |
| Glass Transition (Tg) | 100 - 130 | Transition from a glassy to a rubbery state, indicating increased segmental mobility of the polymer chains. |
| Decomposition | > 250 | A broad exothermic region corresponding to the energy released during the decarboxylation and subsequent degradation of the polymer matrix. |
This table is a representation of expected thermal transitions for a macroporous poly(acrylic acid) resin based on general polymer science principles.
Fundamental Principles of Ion Exchange and Adsorption with Amberlite Irc76 Hydrogen Form
Theoretical Models of Ion Exchange Equilibrium
The equilibrium of ion exchange represents the final state of the ion distribution between the resin and the solution. This state is often described by various isotherm models that provide insight into the adsorption mechanism and the maximum adsorption capacity of the resin.
To understand the interaction between cations and Amberlite IRC76, several isotherm models are employed. Each model is based on different assumptions about the adsorbent surface and the adsorption process.
Langmuir Isotherm: This model assumes that adsorption occurs at specific homogeneous sites on the adsorbent surface, forming a monolayer. researchgate.netiosrjournals.org It is often used to determine the maximum adsorption capacity. The linear form of the Langmuir equation is:
where:
C_e is the equilibrium concentration of the ion in the solution (mg/L).
q_e is the amount of ion adsorbed per unit mass of resin at equilibrium (mg/g).
Q_o is the maximum monolayer adsorption capacity (mg/g). iosrjournals.org
K_L is the Langmuir constant related to the energy of adsorption (L/mg). iosrjournals.org
Freundlich Isotherm: This empirical model is applicable to adsorption on heterogeneous surfaces with a non-uniform distribution of adsorption heat and affinities. researchgate.netresearchgate.net The Freundlich equation is given by:
where:
K_F is the Freundlich constant related to the adsorption capacity ((mg/g)(L/mg)^(1/n)).
1/n is the heterogeneity factor, indicating the favorability of the adsorption process. researchgate.net
Dubinin-Radushkevich (D-R) Isotherm: This model is more general than the Langmuir isotherm as it does not assume a homogeneous surface or constant adsorption potential. ubbcluj.ro It is used to distinguish between physical and chemical adsorption. The linear form is:
where:
q_m is the theoretical saturation capacity (mg/g).
β is a constant related to the mean free energy of adsorption per mole of the adsorbate (mol²/J²). ubbcluj.ro
ε is the Polanyi potential. ubbcluj.ro
Table 1: Comparison of Isotherm Model Parameters for Cation Uptake
| Isotherm Model | Parameters | Physical Interpretation |
| Langmuir | Q_o (mg/g), K_L (L/mg) | Maximum monolayer adsorption capacity and energy of adsorption. researchgate.netiosrjournals.org |
| Freundlich | K_F ((mg/g)(L/mg)^(1/n)), n | Adsorption capacity and intensity of adsorption. researchgate.net |
| Dubinin-Radushkevich | q_m (mg/g), β (mol²/J²) | Theoretical saturation capacity and mean free energy of adsorption. ubbcluj.ro |
This table is generated based on general principles of the isotherm models and is not populated with specific experimental data for Amberlite IRC76.
In many industrial applications, solutions contain multiple types of cations. The ion exchange process in such systems is more complex due to the competition between different ions for the active sites on the resin. mcmaster.canih.gov The preference of the resin for one ion over another is quantified by the selectivity coefficient (K). mcmaster.cadupont.com
For a binary exchange between ion A and ion B, the selectivity coefficient is defined as:
where q represents the concentration of the ions on the resin and C represents the concentration in the solution. mcmaster.ca A selectivity coefficient greater than 1 indicates that the resin has a higher preference for ion A over ion B. dupont.com For weak acid resins like Amberlite IRC76, the selectivity is highly dependent on the pH of the solution.
Surface complexation models (SCMs) provide a more detailed description of the adsorption process by considering the formation of chemical complexes between the metal ions and the functional groups on the resin surface. researchgate.netdss.go.thusda.gov These models account for the electrostatic interactions at the resin-solution interface. usda.gov
The fundamental idea is that the carboxylic acid functional groups (-COOH) on the Amberlite IRC76 resin can deprotonate to form charged sites (-COO⁻) that can then bind with metal cations (Mⁿ⁺) from the solution. dupont.com This can be represented by reactions such as:
R-COOH ⇌ R-COO⁻ + H⁺ n(R-COO⁻) + Mⁿ⁺ ⇌ (R-COO)ₙM
The equilibrium of these reactions is described by stability constants, which are influenced by the pH and ionic strength of the solution. researchgate.netdss.go.th SCMs, such as the Diffuse Layer Model (DLM) or the Triple Layer Model (TLM), can be used to predict metal ion binding over a wide range of conditions by considering the surface charge, the potential at the surface, and the formation of different surface species. dss.go.thusda.gov
Ion Exchange Kinetic Studies
The kinetics of ion exchange describe the rate at which the exchange process occurs and the factors that control this rate. Understanding the kinetics is crucial for designing efficient ion exchange columns and predicting their performance.
Several models are used to analyze the kinetics of adsorption. The most common are the pseudo-first-order and pseudo-second-order models. researchgate.netdoaj.org
Pseudo-First-Order Model: This model assumes that the rate of adsorption is proportional to the number of available active sites on the adsorbent. The linear form of the equation is:
where:
q_t is the amount of ion adsorbed at time t (mg/g).
k_1 is the rate constant of the pseudo-first-order adsorption (1/min).
Pseudo-Second-Order Model: This model assumes that the rate-limiting step is chemisorption, involving valence forces through sharing or exchange of electrons between the adsorbent and the adsorbate. researchgate.netnih.gov The linear form is:
where:
k_2 is the rate constant of the pseudo-second-order adsorption (g/mg·min). researchgate.net
Numerous studies have shown that the pseudo-second-order model often provides a better fit for experimental data for ion exchange processes. researchgate.netdoaj.orgmdpi.com
Table 2: Kinetic Model Parameters for Adsorption Rate
| Kinetic Model | Parameters | Interpretation |
| Pseudo-First-Order | q_e (mg/g), k_1 (1/min) | Equilibrium adsorption capacity and rate constant. |
| Pseudo-Second-Order | q_e (mg/g), k_2 (g/mg·min) | Equilibrium adsorption capacity and rate constant, often suggesting chemisorption is rate-limiting. researchgate.netnih.gov |
This table is generated based on general principles of the kinetic models and is not populated with specific experimental data for Amberlite IRC76.
Film diffusion: The transport of ions from the bulk solution to the surface of the resin bead through a thin liquid film. metu.edu.tr
Intraparticle diffusion: The diffusion of ions within the pores of the resin to the exchange sites. metu.edu.trplos.org
The chemical reaction of ion exchange itself.
where:
k_id is the intraparticle diffusion rate constant (mg/g·min^(1/2)).
C is a constant related to the thickness of the boundary layer.
If the plot of q_t versus t^(1/2) is a straight line passing through the origin, then intraparticle diffusion is the sole rate-limiting step. mdpi.com However, if the plot shows multiple linear regions, it indicates that the adsorption process is governed by more than one mechanism. mdpi.com At lower concentrations, intraparticle diffusion may be the primary rate-controlling step, while at higher concentrations, film diffusion may become dominant. plos.org
Influence of Stirring Speed on Exchange Kinetics
In ion exchange processes, one of the diffusion mechanisms, either film diffusion or particle diffusion, is typically the rate-limiting step. The rate of exchange is often independent of the stirring speed in particle-diffusion controlled processes, as long as the resin particles are kept in suspension. journals.co.za Conversely, in cases where film diffusion is the rate-determining step, an increase in stirring speed can enhance the rate of ion exchange.
Research findings on various ion exchange resins illustrate this principle. For instance, in studies involving other cation exchange resins, it has been observed that increasing the agitation speed generally leads to a higher rate of ion uptake up to a certain point. Beyond this optimal speed, further increases may not significantly enhance the kinetics, as the control of the exchange rate may shift to particle diffusion. For example, a study on the removal of metal ions using a cation exchange resin showed that the adsorption rate increased with stirring speeds up to 200 rpm. mdpi.com Another investigation on a different cation exchange resin, Lewatit TP208, found that at stirring speeds between 300 and 1200 min⁻¹, the ion exchange process was well-described by a film-diffusion model, indicating that the stirring speed had a direct impact on the exchange rate within this range. csic.es
Table 1: Illustrative Data on the Effect of Stirring Speed on Ion Exchange Rate for a Cation Exchange Resin
| Stirring Speed (rpm) | Initial Rate of Ion Uptake (mg/g·min) | Time to Reach 80% Equilibrium (%) |
| 50 | 0.8 | 120 |
| 100 | 1.5 | 90 |
| 150 | 2.2 | 60 |
| 200 | 2.5 | 60 |
Note: This table is illustrative and based on general findings for cation exchange resins. mdpi.com The data does not represent specific experimental results for Amberlite IRC76 hydrogen form.
Thermodynamic Analysis of Ion Exchange Processes
The thermodynamic feasibility and the nature of the ion exchange process involving this compound can be evaluated by determining the changes in standard Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°). These parameters provide insight into the spontaneity, the heat effects, and the change in randomness of the system during the exchange reaction.
Determination of Enthalpy, Entropy, and Gibbs Free Energy Changes
The thermodynamic parameters are typically determined by studying the ion exchange equilibrium at different temperatures. The standard Gibbs free energy change (ΔG°) indicates the spontaneity of the process. A negative value of ΔG° suggests a spontaneous and favorable ion exchange reaction. It is calculated using the following equation:
ΔG° = -RT ln(K_d)
where:
R is the universal gas constant (8.314 J/mol·K)
T is the absolute temperature in Kelvin (K)
K_d is the distribution coefficient, which is a measure of the resin's affinity for the ion at equilibrium.
The standard enthalpy change (ΔH°) and the standard entropy change (ΔS°) can be determined from the van't Hoff equation, which relates the distribution coefficient to temperature:
ln(K_d) = (ΔS°/R) - (ΔH°/RT)
A plot of ln(K_d) versus 1/T yields a straight line with a slope of -ΔH°/R and an intercept of ΔS°/R.
A positive ΔH° indicates an endothermic process, where the reaction consumes heat, while a negative ΔH° signifies an exothermic process that releases heat. A positive ΔS° suggests an increase in the randomness at the solid-liquid interface during the ion exchange, while a negative ΔS° indicates a decrease in randomness.
While specific thermodynamic data for this compound is limited, studies on similar polyacrylic weak acid cation resins provide valuable insights. For example, research on the exchange of various metal ions on a poly(acrylic acid-acrylonitrile) potassium titanate composite showed that the thermodynamic parameters are dependent on the specific ion being exchanged. academicjournals.org
Table 2: Example Thermodynamic Parameters for Ion Exchange on a Polyacrylic-Based Cation Exchanger
| Metal Ion | Temperature (K) | ΔG° (kJ/mol) | ΔH° (kJ/mol) | ΔS° (J/mol·K) |
| Pb(II) | 298 | -5.8 | 15.2 | 70.5 |
| 313 | -6.9 | |||
| 333 | -8.3 | |||
| Cd(II) | 298 | -4.2 | 12.8 | 57.0 |
| 313 | -5.1 | |||
| 333 | -6.2 | |||
| Zn(II) | 298 | -3.1 | 10.5 | 45.6 |
| 313 | -3.8 | |||
| 333 | -4.7 |
Note: This data is from a study on a poly(acrylic acid-acrylonitrile) potassium titanate composite and serves as an illustrative example. academicjournals.org It does not represent specific values for this compound.
Temperature Effects on Ion Exchange Spontaneity and Efficiency
Temperature is a critical parameter that influences both the spontaneity and the efficiency of the ion exchange process. For weak acid cation resins like Amberlite IRC76, an increase in temperature generally enhances the rate of ion diffusion, which can lead to a more rapid approach to equilibrium and potentially a higher operating capacity. resintech.com The product data sheet for a similar resin, Amberlite™ IRC76CRF H, suggests a stable operating temperature range of 5 – 120°C for the hydrogen form. dupont.com
The effect of temperature on the spontaneity of the reaction is dictated by the signs of ΔH° and ΔS°.
If ΔH° is positive (endothermic), an increase in temperature will make ΔG° more negative, thus increasing the spontaneity and efficiency of the ion exchange.
If ΔH° is negative (exothermic), an increase in temperature will make ΔG° less negative, potentially decreasing the spontaneity and efficiency.
In many ion exchange systems involving weak acid resins, the process is found to be endothermic. gnest.org This means that higher temperatures favor the exchange reaction. For example, a study on the removal of nitrite (B80452) by an anion exchange resin showed that the negative values of ΔG° increased with temperature, indicating greater spontaneity at higher temperatures. gnest.org
The efficiency of the exchange, often measured by the distribution coefficient (K_d) or the total exchange capacity, is also temperature-dependent. For endothermic processes, an increase in temperature will lead to a higher K_d value, signifying a greater affinity of the resin for the target ions and thus improved removal efficiency.
Table 3: Illustrative Temperature Effect on Gibbs Free Energy and Spontaneity for an Ion Exchange Process
| Temperature (K) | ln(K_d) | ΔG° (kJ/mol) | Spontaneity |
| 293 | 5.21 | -12.9 | Spontaneous |
| 303 | 5.33 | -13.9 | More Spontaneous |
| 313 | 5.45 | -15.0 | Even More Spontaneous |
Note: This table is based on data for nitrite removal by an anion exchange resin and is for illustrative purposes only. gnest.org It demonstrates the general trend observed in endothermic ion exchange reactions.
Applications of Amberlite Irc76 Hydrogen Form in Separation Science Research
Chromatographic Separations Using Amberlite IRC76 Hydrogen Form Columns
The unique properties of Amberlite IRC76 in the hydrogen form make it a valuable stationary phase for column chromatography, enabling the separation of various chemical species.
Development of Column Chromatography Methods for Metal Ion Separation
Research has demonstrated the efficacy of Amberlite IRC76 in column chromatography for the separation of metal ions. researchgate.net Its weakly acidic nature allows for selective interactions with different metal cations, facilitating their separation based on their affinity for the resin. researchgate.net For instance, studies have shown that the retention of metal ions is influenced by factors such as the pH of the mobile phase and the ionic radius of the metal.
A method based on column chromatography has been developed to determine ion exchange constants for pairs of metal ions using various materials, including the weakly acidic cation exchanger Amberlite IRC76. researchgate.net In these studies, toxic transition metals such as lead (Pb), copper (Cu), and cadmium (Cd) were found to be the most strongly bound to the materials investigated. researchgate.net The validity of this column method was confirmed by using different mixtures of metal ions in the loading solution. researchgate.net The results obtained through the column method showed good agreement with those from batch methods. researchgate.net
Determination of Ion Exchange Constants by Column Methodologies
Column chromatography employing Amberlite IRC76 has been instrumental in determining ion exchange constants for various metal ion pairs. researchgate.net This method provides a dynamic approach to understanding the equilibrium and selectivity of the ion exchange process. The data generated from these column methodologies are crucial for optimizing separation processes and for developing predictive models of chromatographic behavior. Research has shown that the ion exchange constants for most metal ion pairs are highest for weakly acidic cation exchangers like Amberlite IRC76, followed by materials like bark, wood, pulp, and finally, strongly acidic cation exchangers. researchgate.net
Chromatographic Purification of Organic Compounds and Biological Substances
Beyond metal ions, Amberlite IRC76 in the hydrogen form has been utilized in the chromatographic purification of organic compounds and biological substances. For example, it has been employed in the purification of amino acids, such as glycine (B1666218), by separating them from impurities like iminodiacetic acid. google.com In one documented process, an aqueous solution containing the sodium salt of glycine and iminodiacetic acid was passed through a column packed with Amberlite IRC76 in the H-form. google.com This allowed for the selective retention and subsequent separation of the components.
Furthermore, research has explored the use of a mixed resin bed containing Amberlite IRC76 and a weak-base anionic ion exchange resin for the purification of organic solvents like propylene (B89431) glycol methyl ether (DOWANOL™ PM). google.com This combination was effective in removing metallic contaminants without causing a loss in purity or an increase in impurities in the solvent. google.com
Environmental Remediation Research
The application of Amberlite IRC76 extends to environmental remediation, particularly in the removal of harmful substances from aqueous environments.
Removal and Recovery of Heavy Metal Ions from Aqueous Solutions
Amberlite IRC76 has been investigated for its potential in the removal and recovery of heavy metal ions from contaminated water sources. nih.govscirp.org Its ability to bind with metal cations makes it a suitable candidate for treating industrial effluents. researchgate.netajchem-b.com The macroporous structure of the resin facilitates the diffusion of metal ions to the active exchange sites. osti.gov
Chromium(III) Removal and Speciation Studies
Specific research has focused on the application of Amberlite IRC76 for the removal of chromium(III) from aqueous solutions, which is a significant concern in wastewaters from industries such as tanneries. nih.govscirp.org Studies have shown that weakly acidic resins like Amberlite IRC76 can exhibit better performance for the removal and recovery of chromium(III) compared to strongly acidic resins. nih.govscirp.org
In one study, the optimal conditions for chromium(III) removal using Amberlite IRC76 were determined in a batch system. The effects of various parameters were investigated, including concentration (ranging from 5 to 100 mg/L), pH (from 1 to 8), stirring time (from 5 to 60 minutes), and the amount of resin (from 50 to 1000 mg). nih.gov The optimal conditions were found to be a concentration of 10 mg/L, a pH of 5, a stirring time of 20 minutes, and a resin amount of 250 mg. nih.gov
Furthermore, computer modeling with MINTEQA2 was used to investigate the speciation of chromium(III) under the optimal concentration and pH conditions. nih.gov The dominant species at a pH of 5 and a concentration of 10 mg/L was found to be Cr(OH)2+. nih.gov These findings from the computer model correlated well with the experimental results. nih.gov
Table 1: Optimal Conditions for Chromium(III) Removal by Amberlite IRC76 nih.gov
| Parameter | Optimal Value |
| Concentration | 10 mg/L |
| pH | 5 |
| Stirring Time | 20 minutes |
| Resin Amount | 250 mg |
Dealkalization Research in Industrial Water Treatment Applications
A principal application of Amberlite IRC-76 in the hydrogen form is in the dealkalization of industrial waters. dupont.com It is effective at removing ions associated with carbonate alkalinity. osti.gov Weak acid cation resins like Amberlite IRC-76 are particularly suited for this purpose due to their high regeneration efficiency compared to strong acid cation resins. watertechnologies.com This high efficiency translates to reduced acid consumption during the regeneration process, which in turn minimizes waste acid and associated disposal issues. watertechnologies.com It can be used in co-flow regenerated systems for this purpose. dupont.com
Softening Applications and Hardness Removal Studies in High Salinity Waters
While primarily used in the hydrogen form for dealkalization, Amberlite IRC-76 can also be employed in the sodium form for water softening applications, specifically for total hardness removal. dupont.com This is particularly relevant for treating high salinity waters. dupont.com When operated in the sodium form, it effectively removes hardness ions, such as calcium and magnesium. dupont.comdupont.com The resin's ability to function in high salinity environments makes it a subject of study for challenging water treatment scenarios. dupont.com
Separation of Rare Earth Elements and Actinides in Nuclear Chemistry Research
The separation of actinides and rare earth elements is a critical area of research in the nuclear fuel cycle. utwente.nl Amberlite IRC-76 has been investigated for its potential role in these complex separation processes.
Extraction Chromatography for Actinide Recovery from Acidic Effluents
Scientists have explored the use of extraction chromatography as a method for recovering actinides from acidic process effluents. osti.gov In this context, resins like Amberlite IRC-76 serve as polymeric adsorbents. osti.gov Although it is a weakly acidic resin, its macroporous structure and carboxylic acid functional groups allow it to be effective in removing ions from aqueous solutions. osti.gov Research has shown that when coated with specific extractants, Amberlite IRC-76 can exhibit favorable extraction capabilities for actinides from nitric acid solutions. osti.gov
Neodymium Sorption Studies and Stripping Efficiencies
The separation of individual rare earth elements is a significant challenge. Studies have investigated the sorption of neodymium, a rare earth element, using Amberlite IRC-76. When coated with an extractant like CMP (carbamoylmethylphosphine oxide), the resin demonstrates extraction capabilities for neodymium from nitric acid solutions. osti.gov Notably, the stripping abilities of the Amberlite IRC-76/CMP system have been found to be considerably better than other similar systems, indicating its potential for efficient recovery of the sorbed elements. osti.gov
Interactive Data Table: Neodymium Extraction and Stripping with CMP-Coated Resins at 4.0 M HNO₃
| Resin | Extraction (%) | Stripping (%) |
|---|---|---|
| Amberlite IRC-76 | - | - |
| Aurorez PBI | 83.2 | 45.3 |
| Duolite C-467 | 88.4 | 8.3 |
| SM-7 | 87.1 | 28.9 |
Data for comparison sourced from a 1993 Los Alamos National Laboratory report. osti.gov Note: Specific extraction and stripping percentages for Amberlite IRC-76 were part of a broader rating system in the source and not directly listed in this table format.
Catalysis and Catalyst Support Research Utilizing Amberlite Irc76 Hydrogen Form
Heterogeneous Acid Catalysis with Amberlite IRC76 Hydrogen Form
As a solid acid catalyst, Amberlite IRC76 offers significant advantages over traditional homogeneous acid catalysts, including ease of separation from reaction products, potential for reuse, and reduced corrosion issues. p2infohouse.org Its catalytic activity stems from the carboxylic acid functional groups (-COOH) present on its polymer matrix. dupont.com
The catalytic mechanism of Amberlite IRC76 in the hydrogen form is analogous to that of other carboxylic acid catalysts. The resin provides protons (H+) that can protonate substrates, thereby activating them for subsequent reactions. The macroporous nature of the resin allows for the diffusion of reactants to the active sites within the bead's interior, where the catalytic transformation occurs. p2infohouse.org The efficiency of these reactions can be influenced by factors such as the solvent used, reaction temperature, and the physical properties of the resin itself, including particle size and pore distribution.
Amberlite IRC76 has been identified as a suitable acidic ion exchange resin for the hydrolysis of alkylene oxides to produce alkylene glycols. google.com In this process, the resin acts as a catalyst, facilitating the ring-opening of the alkylene oxide by water. The reaction is a nucleophilic substitution where water attacks the protonated alkylene oxide ring. google.com The use of a solid acid catalyst like Amberlite IRC76 is advantageous as it can be employed in a fixed-bed continuous process, allowing for straightforward separation of the catalyst from the product stream. google.com Research has shown that in the continuous fixed-bed hydrolysis of ethylene (B1197577) oxide (EO), the use of a weakly acidic resin like Amberlite IRC76 can achieve high conversion rates and selectivity towards monoethylene glycol (MEG). google.com
Table 1: Performance of Weakly Acidic Resin in Ethylene Oxide Hydrolysis
| Run Hour | H₂O/EO Molar Ratio | LHSV (1/l·h) | Max. Bed Temperature (°C) | EO Conversion (%) | Selectivity towards MEG (mol %) |
|---|---|---|---|---|---|
| 17 | 7.5 | 1.1 | 104 | 99.8 | 96.7 |
| 43 | 7.5 | 1.1 | 104 | 99.8 | 96.7 |
LHSV - Liquid Hourly Space Velocity. Data sourced from patent information on alkylene oxide hydrolysis. google.com
This compound as a Catalyst Support
The immobilization of metal nanoparticles onto a support like Amberlite IRC76 is a crucial step in creating effective heterogeneous catalysts. nih.gov The process often involves ion exchange, where the hydrogen ions of the carboxylic acid groups are replaced by metal cations. These cations are then reduced to form metal nanoparticles dispersed throughout the resin matrix. The macroporous nature of Amberlite IRC76 provides a high surface area for the dispersion of these nanoparticles, preventing their agglomeration and maintaining their catalytic activity. researchgate.net This method has been successfully used to prepare a variety of metal-supported catalysts for different chemical transformations. mdpi.com
Ion exchange resins, including those similar in function to Amberlite IRC76, have been extensively used as supports for metal catalysts in hydrogenation reactions. researchgate.net These reactions are fundamental in both laboratory and industrial-scale synthesis. The supported metal nanoparticles, such as palladium or platinum, act as the active sites for the addition of hydrogen across double or triple bonds in organic molecules. mdpi.comencyclopedia.pub
The choice of support can significantly impact the catalyst's activity and selectivity. For instance, studies on other Amberlite resins have shown that the polymer matrix and the nature of the functional groups can influence the catalytic performance in hydrogenation processes. mdpi.com The recyclability of these catalysts and the low levels of metal leaching make them an attractive option for sustainable chemical processes. researchgate.net
Table 2: Examples of Metal-Doped Ion Exchange Resins in Hydrogenation Reactions
| Catalyst Support | Metal | Reactant | Product | Key Findings |
|---|---|---|---|---|
| Amberlite™ IR-120 (Na⁺ form) | Pd, Ag, Ni, Cu | 4-Nitrophenol, Phenylacetylene | Aminophenol, Ethylbenzene | Bimetallic catalysts showed varied activity. mdpi.comencyclopedia.pub |
| Amberlyst™ 15 | Pd, Pt, Ru, Rh | Cyclohexene | Cyclohexane | High conversion and selectivity with Pd-based catalysts. encyclopedia.pub |
| Dowex™ 50W x 2 | Pd | 3-Hexyn-1-ol | 3-Hexen-1-ol | High conversion and selectivity reported. encyclopedia.pub |
This table presents examples of hydrogenation reactions using various metal-doped ion exchange resins, illustrating the general principles applicable to Amberlite IRC76 as a catalyst support.
Synergistic Catalytic Effects in Hybrid Systems Utilizing this compound
The exploration of hybrid catalytic systems, where Amberlite IRC76 in its hydrogen form acts in concert with other catalytic species, opens avenues for enhanced reaction rates and selectivities. While specific research directly detailing synergistic effects with Amberlite IRC76 is not abundant, the principles of bifunctional catalysis and support-catalyst interactions provide a strong basis for understanding its potential. The carboxylic acid functional groups of the resin can play a crucial role in creating a synergistic environment, particularly when combined with metal catalysts.
Research on other catalytic systems provides analogous insights. For example, a study on the hydrodeoxygenation of octanoic acid using RuSn supported on SiO2-doped Al2O3 highlighted the importance of the metal-support interaction. The presence of SiO2 modified the interaction between the bimetallic catalyst and the alumina (B75360) support, leading to the formation of a Ru3Sn7 alloy phase which exhibited high hydrogenation activity and minimized carbon loss. researchgate.net This demonstrates the principle of how a support, in this case analogous to the Amberlite IRC76 matrix, can influence the electronic properties and morphology of the active metal phase, leading to a synergistic catalytic outcome.
Another relevant example of synergistic catalysis can be found in the cooperative action of an iron(III) benzoate (B1203000) complex and guanidinium (B1211019) carbonate for the ring-opening of epoxides with carboxylic acids. rsc.org This system demonstrates that a metal carboxylate, similar to what could be formed in situ with Amberlite IRC76 and a metal precursor, can act in synergy with a basic co-catalyst to facilitate the reaction. The carboxylic acid groups on the Amberlite IRC76 resin could potentially play a dual role: acting as a solid acid catalyst and as a ligand to stabilize and modify the activity of a co-located metal catalyst.
The potential for synergistic effects in hybrid systems incorporating Amberlite IRC76 (H-form) is significant, particularly in the realm of biomass conversion and fine chemical synthesis. Future research could focus on the targeted design of such catalysts, for example, by impregnating the resin with various metal nanoparticles and evaluating their performance in reactions requiring dual functionality.
Reactor Design and Process Optimization for Catalytic Applications
The effective implementation of this compound as a catalyst in industrial processes is critically dependent on appropriate reactor design and the optimization of process parameters. Given its nature as a solid, heterogenous catalyst, fixed-bed reactors are a common and logical choice for continuous operations. nih.govresearchgate.netmdpi.com
Reactor Design Considerations
The design of a reactor for a process utilizing Amberlite IRC76 would need to account for several key factors:
Mass Transfer: The rate of reaction can be limited by the diffusion of reactants from the bulk liquid to the catalyst surface and into the pores of the resin beads. ucsb.edu Reactor design must ensure adequate mixing and flow distribution to minimize external mass transfer limitations. The particle size of the resin is also a critical parameter, with smaller beads offering a higher external surface area but potentially leading to a higher pressure drop across the reactor bed. researchgate.net
Heat Transfer: Many catalytic reactions, such as esterification, are exothermic. researchgate.net Effective heat removal is crucial to maintain the desired reaction temperature, prevent catalyst degradation, and avoid unwanted side reactions. For reactions with significant heat effects, a multi-tubular reactor, where the catalyst is packed in tubes surrounded by a cooling or heating medium, may be employed to ensure better temperature control. pu.edu.pk
Catalyst Swelling and Shrinking: Ion exchange resins like Amberlite IRC76 can swell or shrink significantly with changes in the ionic form or the solvent composition. dupont.comdupont.com This volume change must be accommodated in the reactor design to prevent mechanical stress on the reactor vessel and to maintain the integrity of the catalyst bed.
Process Optimization
Once a suitable reactor is in place, optimizing the process parameters is essential to maximize yield, selectivity, and catalyst lifetime. Key parameters to consider include:
Temperature: Reaction rates generally increase with temperature. However, for reversible reactions, higher temperatures may adversely affect the equilibrium conversion. researchgate.net Furthermore, Amberlite IRC76 has a maximum operating temperature (around 120°C) beyond which it can degrade. sdfine.com Therefore, an optimal temperature must be determined that balances kinetics, equilibrium, and catalyst stability.
Flow Rate/Residence Time: The residence time of the reactants in the catalyst bed is a critical parameter that directly influences conversion. A lower flow rate leads to a longer residence time and generally higher conversion, but at the cost of lower throughput. numberanalytics.com The optimal flow rate will be a trade-off between achieving the desired conversion and maximizing the productivity of the reactor.
Reactant Concentration/Molar Ratio: For reactions involving multiple reactants, such as esterification, the molar ratio of the reactants can significantly impact the equilibrium conversion. nih.govresearchgate.net Using an excess of one reactant can shift the equilibrium towards the product side.
A kinetic model of the reaction is often developed to aid in reactor design and optimization. For example, in the esterification of free fatty acids, a pseudo-homogeneous kinetic model has been used to describe the reaction rate and to develop a relationship between the fatty acid conversion and the catalyst bed height in a fixed-bed reactor. nih.gov
The following table provides a hypothetical example of process parameters for an esterification reaction in a packed-bed reactor using a weak acid cation exchange resin like Amberlite IRC76, based on findings for analogous systems.
| Parameter | Value/Range | Rationale |
| Reactor Type | Packed-Bed Reactor | Suitable for continuous operation with a solid catalyst. mdpi.com |
| Catalyst | Amberlite IRC76 (H-form) | Weakly acidic cation exchange resin. |
| Reaction | Esterification of Acetic Acid with Ethanol | A common reaction catalyzed by acid resins. researchgate.net |
| Temperature | 70 - 90 °C | Balances reaction rate and catalyst stability. researchgate.net |
| Molar Ratio (Alcohol:Acid) | 3:1 to 5:1 | Excess alcohol shifts equilibrium to favor ester production. nih.gov |
| Catalyst Loading (% w/w) | 5 - 15% | Sufficient to achieve a reasonable reaction rate without excessive cost. |
| Flow Rate | Variable | Optimized to achieve desired conversion and throughput. numberanalytics.com |
By carefully considering these design and optimization principles, it is possible to develop efficient and robust catalytic processes utilizing this compound.
Operational Performance and Regeneration Studies in Academic Contexts
Batch and Column Study Methodologies for Performance Evaluation
In academic research, the performance of Amberlite IRC76 is primarily evaluated through batch and column studies. Batch studies are instrumental in determining the equilibrium characteristics of the resin. In these studies, a known mass of the resin is brought into contact with a solution of a specific ion at a given concentration in a sealed container. The mixture is agitated until equilibrium is reached, and the uptake of the ion by the resin is quantified. This method allows for the determination of key parameters such as the ion exchange capacity and the influence of initial concentration on the resin's loading.
Column studies, on the other hand, provide insights into the dynamic behavior of the resin under continuous flow conditions, which more closely resemble industrial applications. In a typical column study, a solution containing the target ion is passed through a packed bed of Amberlite IRC76 at a constant flow rate. The concentration of the ion in the effluent is monitored over time to generate a breakthrough curve. The shape of this curve provides valuable information about the operational capacity of the resin and the mass transfer zone.
Factors Influencing Operational Capacity and Lifetime in Research Systems
The operational capacity and useful lifetime of Amberlite IRC76 in research systems are influenced by a confluence of factors, including the composition of the feed solution and the physical operating conditions.
The concentration of the influent solution and the rate at which it is passed through the resin bed have a significant impact on the shape of the breakthrough curve and, consequently, the operational capacity. Generally, an increase in the feed concentration leads to a more rapid saturation of the resin, resulting in a steeper breakthrough curve and a shorter time to breakthrough. This is because a higher concentration gradient enhances the driving force for ion exchange, leading to a faster uptake of ions by the resin.
The flow rate of the feed solution also plays a crucial role. At higher flow rates, the contact time between the solution and the resin is reduced, which can lead to a decrease in the operational capacity. A faster flow rate may result in a broader mass transfer zone and an earlier breakthrough of the target ion. Conversely, a lower flow rate allows for a more complete utilization of the resin's capacity, leading to a sharper breakthrough curve and a longer service cycle.
Table 1: Illustrative Breakthrough Curve Data for a Weak Acid Cation Resin under Varying Flow Rates
| Flow Rate (BV/h) | Breakthrough Time (h) | Exhaustion Time (h) | Operational Capacity (eq/L) |
| 5 | 10 | 15 | 1.2 |
| 10 | 4.5 | 8 | 1.0 |
| 15 | 2.5 | 5 | 0.8 |
The pH of the feed solution is a critical parameter affecting the performance of a weak acid cation resin like Amberlite IRC76. The carboxylic acid functional groups of the resin are most effective at a pH above 4.0. At lower pH values, the functional groups are in their protonated form, which reduces their ability to exchange cations. As the pH increases, the functional groups deprotonate, making them available for ion exchange and thus increasing the operational efficiency.
Temperature also influences the ion exchange process. An increase in temperature generally leads to an increase in the rate of ion exchange due to enhanced diffusion of ions within the resin matrix. However, the effect of temperature on the equilibrium capacity can vary depending on the specific ion exchange reaction. For most cation exchange processes on weak acid resins, a moderate increase in temperature can lead to improved operational efficiency. pharmaexcipients.com
Table 2: Effect of pH on the Cation Exchange Capacity of a Carboxylic Acid Resin
| pH | Relative Capacity (%) |
| 3.0 | 10 |
| 4.0 | 50 |
| 5.0 | 90 |
| 6.0 | 100 |
| 7.0 | 100 |
Regeneration Methodologies and Efficiency Assessments
The ability to be efficiently regenerated is a key feature of ion exchange resins, allowing for their repeated use. For Amberlite IRC76 in the hydrogen form, regeneration involves the use of a strong acid to displace the captured cations from the resin's functional groups.
The regeneration of Amberlite IRC76 is typically achieved using strong acids such as hydrochloric acid (HCl) or sulfuric acid (H₂SO₄). watchwater.de The hydrogen ions from the acid displace the metal cations that have been taken up by the resin during the service cycle, thereby restoring the resin to its hydrogen form. The efficiency of the regeneration process is dependent on several factors, including the type of acid used, its concentration, the flow rate of the regenerant solution, and the contact time.
Optimization of the regeneration process aims to achieve the highest possible restoration of the resin's capacity while minimizing the consumption of the regenerant and the volume of waste generated. This often involves a step-wise application of the acid, starting with a lower concentration to displace more weakly held ions, followed by a higher concentration to remove more tightly bound ions. A thorough rinse with deionized water is necessary after regeneration to remove any excess acid and displaced ions from the resin bed before it is returned to service.
The long-term performance of Amberlite IRC76 is dependent on its chemical and thermal stability over numerous service and regeneration cycles. The polyacrylic matrix of the resin provides good resistance to chemical attack from acids and bases. However, exposure to strong oxidizing agents should be avoided as it can lead to degradation of the polymer structure.
Thermally, Amberlite IRC76 is stable for use at temperatures typically encountered in water treatment applications. However, prolonged exposure to high temperatures, especially in the presence of oxygen, can cause irreversible changes to the resin's structure and a loss of ion exchange capacity. The swelling and shrinking of the resin beads during the transition between the hydrogen and salt forms can also induce mechanical stress over many cycles, potentially leading to bead fracture. dupont.com The robust macroporous structure of Amberlite IRC76 is designed to withstand these physical stresses.
Recovery of Adsorbed Species During Elution
The elution phase in ion exchange processes is critical for the recovery of adsorbed species and the regeneration of the resin for subsequent cycles. For weak acid cation resins like Amberlite IRC76 in the hydrogen form, elution is typically achieved by using a strong acid. The efficiency of this process depends on several factors, including the type and concentration of the eluent, the flow rate, and the specific ions adsorbed onto the resin.
Academic studies on analogous weak acid cation resins provide insight into the elution behavior that can be expected for Amberlite IRC76. Research on the Amberlite IRC-50 resin, for example, has detailed the elution of various divalent heavy metal ions. In these studies, the elution profiles indicate that the strength of binding to the resin influences the ease of recovery. For instance, ions that are more strongly bound to the resin's carboxylic functional groups will require more aggressive elution conditions for their complete removal.
The concentration of the eluent plays a significant role in the recovery of adsorbed species. A higher concentration of the regenerating acid will generally lead to a more efficient and rapid elution. However, there is a balance to be struck, as excessively high concentrations can be costly and may not significantly improve performance beyond a certain point. The choice of acid, often hydrochloric acid or sulfuric acid, also impacts the elution process.
The following table, derived from studies on the comparable Amberlite IRC-50 resin, illustrates the elution behavior for different heavy metal ions. It shows the concentration of the eluted metal relative to its initial concentration in the eluate over the volume of eluent passed through the resin bed. This provides a clear picture of the elution profile for each metal, demonstrating how different metals are recovered at different rates during the regeneration process.
Elution Profiles of Divalent Metal Ions from a Weak Acid Cation Resin
| Bed Volume | Pb²⁺ (C/C₀) | Cd²⁺ (C/C₀) | Cu²⁺ (C/C₀) |
|---|---|---|---|
| 0 | 0.0 | 0.0 | 0.0 |
| 100 | 0.8 | 0.9 | 0.6 |
| 200 | 0.4 | 0.2 | 0.5 |
| 300 | 0.2 | 0.1 | 0.3 |
| 400 | 0.1 | 0.05 | 0.2 |
| 500 | 0.05 | 0.0 | 0.1 |
| 600 | 0.0 | 0.0 | 0.05 |
Note: Data presented is illustrative of typical elution behavior for weak acid cation resins and is based on studies of resins with similar functional groups to Amberlite IRC76.
Investigation of Resin Swelling and Shrinkage Behavior During Cycling
The swelling and shrinkage of weak acid cation resins are primarily due to the changes in the hydration of the polymer matrix as the ionic form of the functional groups changes. When the resin is in its hydrogen form (H⁺), the carboxylic acid groups are largely undissociated, resulting in a more compact, less hydrated state. This is the "shrunk" form of the resin.
Upon exhaustion, as the resin exchanges its hydrogen ions for cations from the solution (e.g., Na⁺, Ca²⁺), the carboxylic groups become ionized (COO⁻Na⁺, (COO⁻)₂Ca²⁺). This ionization leads to increased electrostatic repulsion within the polymer network and a greater affinity for water molecules, causing the resin beads to swell. The extent of this swelling is dependent on the nature of the cation being adsorbed.
The transition from the hydrogen (H⁺) form to the sodium (Na⁺) form typically results in the most significant swelling. For Amberlite IRC76, this swelling can be in the range of 60% to 70%. When divalent cations such as calcium (Ca²⁺) are adsorbed, the swelling is generally less pronounced. This is because the divalent ion can form a bridge between two carboxylic groups, leading to a more compact structure compared to the fully hydrated sodium form.
During regeneration with an acid, the reverse process occurs. The adsorbed cations are replaced by hydrogen ions, and the resin returns to its less dissociated, more compact state, resulting in shrinkage of the resin bed. This repeated swelling and shrinkage over many cycles can cause mechanical stress on the resin beads, potentially leading to fracturing and the production of fines, which can increase pressure drop and reduce the operational lifespan of the resin.
The following table provides a summary of the typical volumetric changes observed for weak acid cation resins like Amberlite IRC76 when transitioning between different ionic forms.
Typical Volumetric Changes of Amberlite IRC76 During Ionic Cycling
| Ionic Form Transition | Volumetric Change (%) | Resin State |
|---|---|---|
| Hydrogen (H⁺) to Sodium (Na⁺) | +60% to +70% | Swelling |
| Sodium (Na⁺) to Hydrogen (H⁺) | -37% to -41% | Shrinkage |
| Hydrogen (H⁺) to Calcium (Ca²⁺) | Less than Na⁺ form | Swelling |
| Calcium (Ca²⁺) to Hydrogen (H⁺) | Corresponding shrinkage | Shrinkage |
Note: The percentage change is relative to the volume in the initial ionic form.
Understanding and managing this swelling and shrinkage behavior is essential for the long-term operational stability of systems using Amberlite IRC76 and similar weak acid cation resins.
Computational and Theoretical Approaches in Amberlite Irc76 Hydrogen Form Research
Molecular Modeling of Ion Exchange Sites and Interaction Energies
Molecular modeling techniques are employed to investigate the fundamental interactions between metal ions and the active sites of Amberlite IRC76 at an atomic level. The functional group of this resin is a carboxylic acid, which is responsible for its cation exchange properties. dupont.com
At the core of molecular modeling is the use of force fields to describe the potential energy of a system as a function of its atomic coordinates. These force fields are collections of equations and associated parameters that define the energy of bond stretching, angle bending, torsional angles, and non-bonded interactions such as van der Waals forces and electrostatic interactions. For metalloproteins and similar systems involving metal-ligand interactions, polarizable force fields like AMOEBA have been shown to be particularly important for accurately modeling the many-body effects that are crucial for predicting binding structures and energetics. nih.govresearchgate.net
Researchers can construct a representative model of the Amberlite IRC76 polymer matrix, incorporating the carboxylic acid functional groups. By simulating the approach of various hydrated metal ions (e.g., Ca²⁺, Mg²⁺, Na⁺) to these active sites, the binding mechanism and the associated interaction energies can be calculated. nih.gov Energy decomposition analysis can further dissect the total interaction energy into its constituent components, such as electrostatics, polarization, charge transfer, and van der Waals interactions. nih.gov Studies on similar systems have shown that charge transfer from a carboxylate group to a metal ion can be significant, especially for divalent cations like calcium, leading to a more stabilized complex. nih.gov
These simulations can reveal key information such as:
The preferred coordination geometry of metal ions with the carboxylate groups.
The role of hydration water molecules in the binding process.
The relative binding affinities of different metal ions, which is crucial for understanding the resin's selectivity.
The insights gained from molecular modeling can aid in the development of more accurate macroscopic models and in the rational design of new resins with enhanced selectivity and capacity.
Table 1: Representative Interaction Energy Components for Metal Ion Binding to a Carboxylate Group (Illustrative)
| Interaction Component | Ca²⁺ (kcal/mol) | Na⁺ (kcal/mol) |
| Electrostatic | -150 | -90 |
| Polarization | -30 | -15 |
| Charge Transfer | -20 | -5 |
| Van der Waals | -5 | -3 |
| Total Interaction Energy | -205 | -113 |
Note: The values in this table are illustrative and intended to represent the relative contributions of different energy components based on general principles of ion-ligand interactions. Actual values would be derived from specific quantum mechanical or molecular mechanics calculations.
Density Functional Theory (DFT) for Carboxylic Acid Functional Group Reactivity
Density Functional Theory (DFT) is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It has been widely applied to study the reactivity of functional groups in molecules and materials, including the carboxylic acid groups of Amberlite IRC76. researchgate.net
DFT calculations can provide a detailed understanding of the electronic properties of the carboxylic acid group and how these properties change upon interaction with metal ions. Key parameters that can be calculated include:
Vibrational frequencies: DFT can accurately predict the infrared (IR) and Raman spectra of the resin's functional group. researchgate.net The calculated spectra can be compared with experimental data to confirm the structure of the active sites and to study the changes that occur upon metal binding. For instance, the C=O and C-O stretching frequencies of the carboxyl group are sensitive to coordination with a metal ion. researchgate.net
Atomic charges: DFT can be used to calculate the distribution of electron density within the functional group, providing insights into the partial atomic charges on the oxygen, carbon, and hydrogen atoms of the carboxylic acid. This information is crucial for understanding the electrostatic interactions with cations.
Reaction energetics: DFT can be used to calculate the energy changes associated with the deprotonation of the carboxylic acid group and the subsequent binding of a metal ion. This allows for the determination of the acidity (pKa) of the functional group and the binding energies for different metal ions, which are fundamental to the ion exchange process.
Table 2: Calculated Vibrational Frequencies (cm⁻¹) for a Carboxylic Acid Group Model System
| Vibrational Mode | Free Carboxylic Acid (R-COOH) | Carboxylate-Metal Complex (R-COO⁻...M⁺) |
| O-H Stretch | ~3500 | - |
| C=O Stretch | ~1760 | ~1580 (asymmetric stretch) |
| C-O Stretch | ~1250 | ~1420 (symmetric stretch) |
| O-H Bend | ~1400 | - |
Note: These are typical frequency ranges. The exact values depend on the specific molecular environment and would be calculated for a model system representing the Amberlite IRC76 functional group.
Process Simulation and Optimization using Computational Fluid Dynamics (CFD) for Resin Beds
Computational Fluid Dynamics (CFD) is a powerful tool for simulating fluid flow, heat transfer, and mass transfer in complex systems, such as packed beds of ion exchange resins. mdpi.com By numerically solving the governing equations of fluid motion (the Navier-Stokes equations), CFD can provide detailed information about the hydrodynamic conditions within an ion exchange column packed with Amberlite IRC76.
A typical CFD simulation of an ion exchange column would involve:
Geometry and Mesh Generation: Creating a digital model of the column and the resin beads, and then dividing this model into a large number of small control volumes (the mesh).
Model Setup: Defining the physical properties of the fluid and the resin, setting the boundary conditions (e.g., inlet velocity, outlet pressure), and selecting the appropriate physical models (e.g., for turbulence and porous media).
Solving: The CFD software iteratively solves the governing equations for each control volume until a converged solution is obtained.
Post-processing: Analyzing and visualizing the simulation results to gain insights into the process.
CFD simulations can be used to investigate and optimize several key aspects of the ion exchange process:
Flow Distribution: Ensuring a uniform flow of the solution through the resin bed is crucial for maximizing the utilization of the resin and preventing premature breakthrough. CFD can identify areas of poor flow distribution, such as channeling or dead zones. mdpi.com
Pressure Drop: The pressure drop across the resin bed is an important design parameter that affects pumping costs. CFD can accurately predict the pressure drop for different operating conditions and resin particle sizes.
Bed Expansion: For backwashing or fluidized bed operations, CFD can predict the expansion of the resin bed at different flow rates, which is important for ensuring proper cleaning and preventing the loss of resin. publications.gc.ca
The results from CFD simulations can be used to optimize the design of the ion exchange column (e.g., the aspect ratio, the design of the inlet distributor) and the operating conditions (e.g., the flow rate) to improve the efficiency and reduce the cost of the separation process. mdpi.com
Table 3: Typical Parameters in a CFD Simulation of an Ion Exchange Column
| Parameter | Description | Example Value/Range |
| Column Diameter | The internal diameter of the ion exchange vessel. | 0.1 - 2.0 m |
| Bed Height | The height of the packed resin bed. | 0.5 - 3.0 m |
| Inlet Velocity | The superficial velocity of the fluid entering the column. | 1 - 20 m/h |
| Fluid Viscosity | A measure of the fluid's resistance to flow. | 1 x 10⁻³ Pa·s (for water) |
| Fluid Density | The mass per unit volume of the fluid. | 1000 kg/m ³ (for water) |
| Resin Particle Diameter | The average diameter of the Amberlite IRC76 beads. dupont.com | 500 - 750 µm dupont.com |
| Bed Voidage | The fraction of the bed volume that is not occupied by resin. | 0.35 - 0.45 |
Speciation Modeling of Metal Ions in Solution (e.g., MINTEQA2) for Predicting Resin Performance
The performance of an ion exchange resin like Amberlite IRC76 is highly dependent on the chemical form, or speciation, of the metal ions in the solution being treated. Metal ions in aqueous solutions can exist in various forms, including free hydrated ions, complexes with inorganic ligands (e.g., hydroxide, carbonate, sulfate), and complexes with organic ligands (e.g., humic and fulvic acids). The carboxylic acid functional groups of Amberlite IRC76 primarily exchange with free metal cations. Therefore, understanding the speciation of the target metals is crucial for predicting the resin's performance.
Geochemical speciation models, such as MINTEQA2 and its more recent counterparts like Visual MINTEQ and PHREEQC, are powerful tools for calculating the equilibrium chemical speciation of aqueous solutions. mdpi.com These models use a database of thermodynamic data for a wide range of chemical reactions, including acid-base, precipitation-dissolution, complexation, and redox reactions.
To use a speciation model, the user provides the following input data:
The total concentrations of all major and trace elements in the solution.
The pH of the solution.
The temperature of the solution.
The model then solves a system of mass action and mass balance equations to calculate the equilibrium concentration of each chemical species.
The output from a speciation model can be used to:
Determine the concentration of free metal ions: This is the concentration that is available for exchange with the resin. If a significant fraction of a target metal is complexed, the apparent capacity of the resin for that metal will be lower than expected based on the total metal concentration.
Predict the competition between different metal ions: The model can calculate the free ion activities of all cations in the solution, which allows for a more accurate prediction of the competitive interactions at the resin's exchange sites.
Assess the potential for precipitation: The model can calculate the saturation indices for various solid phases, indicating whether precipitation is likely to occur. Precipitation of metal hydroxides or carbonates within the resin bed can lead to fouling and a loss of performance.
By integrating the results of speciation modeling with ion exchange models, a more comprehensive and predictive understanding of the performance of Amberlite IRC76 in complex water matrices can be achieved. mdpi.com This can help in selecting the appropriate operating conditions (e.g., pH adjustment) to optimize the removal of target metals. mdpi.com
Table 4: Example of Speciation Modeling Output for a Hypothetical Water Sample
| Component | Total Concentration (mg/L) | Free Ion Concentration (mg/L) | Dominant Species (%) |
| Calcium | 100 | 95 | Ca²⁺ (95%), CaCO₃⁰ (4%), CaSO₄⁰ (1%) |
| Magnesium | 30 | 28 | Mg²⁺ (93%), MgCO₃⁰ (5%), MgSO₄⁰ (2%) |
| Sodium | 50 | 50 | Na⁺ (100%) |
| Copper | 1 | 0.1 | CuCO₃⁰ (80%), Cu(OH)₂⁰ (10%), Cu²⁺ (10%) |
Note: This is an illustrative example for a water sample at a specific pH (e.g., pH 8). The distribution of species is highly dependent on pH, alkalinity, and the concentrations of other ions.
Future Research Directions and Emerging Applications
Development of Novel Composite Materials Incorporating Amberlite IRC76 Hydrogen Form
The development of novel composite materials represents a significant frontier in enhancing the performance of ion exchange resins. For a resin like Amberlite IRC76, which possesses a macroporous polyacrylic structure, incorporation into composite materials could augment its physical durability, thermal stability, and operational efficiency. Future research could focus on embedding or coating the resin beads with other polymers or inorganic materials. Such modifications could create synergistic effects, leading to materials with tailored porosities, enhanced mechanical strength, and improved resistance to osmotic shock, thereby extending the operational lifespan and applicability of the resin in more demanding industrial environments.
Magnetic Resin Composites for Enhanced Separation and Recovery
A particularly promising avenue in composite material development is the creation of magnetic resin composites. This involves embedding magnetic nanoparticles, such as iron oxides (e.g., Fe₃O₄), within the polymer matrix of the ion exchange resin.
Conceptual Framework and Advantages: The primary advantage of a magnetic composite resin is the ability to use an external magnetic field for its separation and recovery from a treatment vessel or slurry. This offers several potential benefits over traditional fixed-bed or stirred-tank reactor systems:
Enhanced Kinetics: The resin can be used as a fine powder or slurry, maximizing the surface area available for ion exchange and leading to faster reaction kinetics.
Simplified Recovery: Post-treatment, the resin can be rapidly aggregated and recovered using a magnetic field, eliminating the need for complex filtration or centrifugation processes. This is especially valuable in large-volume or continuous-flow applications.
Reduced Clogging: In viscous media or solutions with high suspended solids, magnetic separation can prevent the clogging issues often associated with packed-bed columns.
A patent for a composite magnetic cation exchange resin outlines a method where magnetic particles are coated with a gel-type resin to form a magnetic core, which is then encapsulated by a macroporous resin google.com. While not specific to Amberlite IRC76, this approach demonstrates the feasibility of the technology. Research on other novel magnetic weak acid resins has shown successful synthesis with high exchange capacities and stability, indicating a viable pathway for future material development bohrium.com. For a resin like Amberlite IRC76, this would involve embedding magnetic nanoparticles within its polyacrylic matrix, a theoretical application that remains a key area for future exploration in resin technology.
Exploration of Selective Adsorption for Emerging Contaminants
A critical area of modern environmental research is the removal of emerging contaminants (ECs) from water sources. These include pharmaceuticals, personal care products, and various industrial micropollutants. Weak acid cation resins, traditionally used for hardness removal, could theoretically be applied for the selective adsorption of certain cationic or polar ECs. The macroporous structure of resins like Amberlite IRC76 provides a large surface area, which is favorable for adsorption researchgate.net.
The effectiveness of such applications would depend on several factors, including the pH of the solution, the pKa of the contaminant, and the surface chemistry of the resin. Research in this domain would involve:
Screening Studies: Testing the resin's affinity for various classes of emerging contaminants.
Mechanistic Investigations: Determining whether the removal mechanism is primarily ion exchange or physical adsorption.
Competitive Adsorption Studies: Evaluating performance in the presence of other ions, which is crucial for real-world applications.
While studies have demonstrated the potential of other polyacrylic resins for removing contaminants like perfluorinated carboxylic acids (PFCAs), specific research on Amberlite IRC76 in this area is lacking, marking it as a significant direction for future inquiry nih.gov.
Integration with Hybrid Separation Processes
Hybrid separation processes, which combine two or more different technologies, are being increasingly developed to overcome the limitations of standalone units and improve efficiency. Integrating ion exchange with other processes like membrane filtration, electrodialysis, or distillation can lead to more effective and sustainable separation solutions energy.gov.
For instance, a weak acid cation resin could be used as a pretreatment step before a reverse osmosis (RO) system to reduce scaling potential by removing hardness ions. In another potential hybrid configuration, it could be paired with electrodialysis for regenerating the resin or recovering valuable components from the regenerant solution utwente.nl. These integrated systems can offer benefits such as reduced chemical consumption, lower energy use, and higher product purity kuleuven.be. Investigating the role of Amberlite IRC76 or similar resins in such hybrid configurations is a key area for future process development.
Sustainability Assessments and Life Cycle Analysis in Research Scale Applications
As environmental stewardship becomes increasingly important, conducting sustainability assessments and Life Cycle Analyses (LCAs) for all industrial materials, including ion exchange resins, is crucial. An LCA provides a holistic view of the environmental footprint of a product, from raw material extraction and manufacturing to its use, regeneration, and end-of-life disposal smart-plant.eu.
For a polyacrylic macroporous resin like Amberlite IRC76, a comprehensive LCA would evaluate several key stages and their associated environmental impacts:
| Life Cycle Stage | Key Considerations for Environmental Impact |
| Manufacturing | Energy consumption, use of solvents and reagents (e.g., acrylic acid, crosslinking agents), and waste generation during polymerization. |
| Operation/Use | Efficiency of ion exchange, water consumption for backwashing, and the environmental profile of the required regenerant chemicals (e.g., acids). |
| Regeneration | The type and amount of chemical regenerant used (e.g., NaCl, KCl, NaHCO₃) have different upstream environmental burdens from mining and processing elsevierpure.comresearchgate.net. The disposal of the spent brine also contributes significantly to the overall impact researchgate.net. |
| End-of-Life | The environmental effects of disposal methods, which typically involve landfilling or incineration researchgate.net. |
Research has shown that the production process of ion exchange resins is a major contributor to environmental impacts such as global warming potential and ecotoxicity researchgate.net. Furthermore, the choice of regenerant salts can influence the sustainability of the process; for example, using potassium-based salts may offer benefits if the waste brine can be repurposed as fertilizer elsevierpure.comresearchgate.net. Comparative LCAs have also been used to weigh the environmental impacts of different water treatment technologies, such as comparing single-use ion exchange resins against regenerable resins or granular activated carbon for PFAS remediation nih.gov. Such analyses are essential for guiding future research and development toward more sustainable ion exchange technologies.
Q & A
Basic: What are the critical physical and chemical properties of Amberlite IRC76 (H⁺ form) that influence its ion exchange performance?
Amberlite IRC76 (H⁺ form) is a weakly acidic cation exchange resin with a polyacrylic matrix and carboxylate functional groups. Key properties include:
- Exchange Capacity : ≥3.90 eq/L (hydrogen form) .
- Hydraulic Stability : Minimal volumetric expansion (≤60% when transitioning from H⁺ to Na⁺ form) due to its polyacrylic structure, reducing operational stress during regeneration .
- Particle Size : 0.50–0.75 mm average diameter, with uniformity coefficient ≤1.9, ensuring consistent flow rates in column setups .
- Oxidation Sensitivity : Degrades in the presence of chlorine, necessitating pre-treatment of feedwater to remove oxidants .
Methodological Note : Characterize resin batches using titration (for exchange capacity) and sieving (for particle size distribution) to validate consistency.
Basic: How should Amberlite IRC76 (H⁺ form) be regenerated for repeated use in bicarbonate removal applications?
Regeneration involves:
Acid Selection : Use stoichiometric excess (1.1–1.2×) of dilute mineral acids (e.g., 0.7% H₂SO₄ or 5% HCl) to avoid CaSO₄ precipitation .
Flow Rate : Maintain 2–4 bed volumes per hour during acid injection to ensure uniform contact .
Rinsing : Post-regeneration, rinse with deionized water until effluent pH stabilizes (pH 4–5 for H⁺ form) .
Data Insight : Regeneration efficiency >95% is achievable under these conditions, as confirmed by conductivity measurements of effluent .
Advanced: How can researchers optimize Amberlite IRC76 (H⁺ form) performance in hybrid deionization systems?
Amberlite IRC76 (H⁺ form) is often paired with strong acid resins (e.g., Amberlite IR-120 Plus) for comprehensive cation removal. Key optimization parameters:
- Bed Configuration : Place IRC76 upstream to remove bicarbonate-associated cations (Ca²⁺, Mg²⁺) and minimize CO₂ loading on subsequent beds .
- Degassing : Insert a degasifier after IRC76 to strip CO₂ generated during H⁺ exchange, preventing pH drift in downstream units .
- Flow Rate Synergy : Match hydraulic expansion rates (50–75% bed expansion during backwash) between resins to prevent channeling .
Experimental Design : Use a factorial approach to test variables like temperature (10–40°C) and service flow rate (5–15 BV/hr) for system-wide efficiency .
Advanced: What methodologies resolve contradictions in reported exchange capacities under varying water hardness conditions?
Discrepancies in exchange capacity (e.g., 3.90–4.00 eq/L) arise from:
- Water Composition : High Mg²⁺/Ca²⁺ ratios reduce effective capacity due to slower diffusion kinetics in the polyacrylic matrix .
- Temperature Effects : Capacity increases by ~0.5% per °C rise (10–30°C range) due to enhanced ion mobility .
Resolution Strategy :
Pre-Conditioning : Pre-saturate resin with target ions (e.g., synthetic hardness solutions) before capacity measurements.
Kinetic Modeling : Apply the Thomas model to differentiate equilibrium capacity (static batch tests) from dynamic column performance .
Advanced: How can oxidation-induced degradation of Amberlite IRC76 (H⁺ form) be mitigated in long-term studies?
Oxidative degradation by chlorine/chloramines manifests as reduced capacity and friable beads. Mitigation approaches:
- Pre-Treatment : Install activated carbon beds or sodium bisulfite injection systems to remove residual oxidants .
- Stability Monitoring : Track resin integrity via SEM (surface cracking) and FTIR (loss of carboxylate peaks at 1700 cm⁻¹) .
- Lifetime Prediction : Accelerated aging tests (e.g., exposure to 1 ppm Cl₂ at 40°C) correlate with ~20% capacity loss after 500 cycles .
Basic: What are the standard protocols for cleaning fouled Amberlite IRC76 (H⁺ form) resin?
For common fouling types:
- Inorganic Scaling (Ca/Mg) : Soak in 5% HCl for 4–6 hours, followed by rinsing .
- Organic Fouling : Treat with 5% NaOH to hydrolyze adsorbed organics .
- Microbial Growth : Disinfect with 10% NaClO (≤30 minutes exposure to avoid oxidation) .
Validation : Measure restored exchange capacity post-cleaning via Ca²⁺ uptake tests in batch systems .
Advanced: How does ionic strength impact selectivity coefficients in Amberlite IRC76 (H⁺ form) systems?
The resin preferentially binds divalent cations (Ca²⁺ > Mg²⁺ > Na⁺) in low-ionic-strength solutions (≤0.1 M). Selectivity shifts toward monovalent ions (e.g., Na⁺) at higher ionic strengths (>0.5 M) due to charge screening effects.
Methodology :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
